Cas no 1935978-50-9 (Cyclopentane, 2-(3-chloropropyl)-1,1-difluoro-)

• Product Name: Cyclopentane, 2-(3-chloropropyl)-1,1-difluoro-
• CAS No: 1935978-50-9
• MF: C₈H₁₃ClF₂
• MW: 182.638628721237
• CID: 5285143
• Update Time: 2025-06-25

Cyclopentane, 2-(3-chloropropyl)-1,1-difluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 2-(3-chloropropyl)-1,1-difluoro-

• Inchi： 1S/C8H13ClF2/c9-6-2-4-7-3-1-5-8(7,10)11/h7H,1-6H2
• InChI Key： LXXGIHLWRUWFKD-UHFFFAOYSA-N
• SMILES： C1(F)(F)CCCC1CCCCl

Additional information on Cyclopentane, 2-(3-chloropropyl)-1,1-difluoro-

Cyclopentane, 2-(3-chloropropyl)-1,1-difluoro- (CAS No. 1935978-50-9): A Comprehensive Overview of Its Synthesis, Applications, and Recent Research Developments

Cyclopentane, 2-(3-chloropropyl)-1,1-difluoro- (CAS No. 1935978-50-9) is a fluorinated compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit distinct physicochemical characteristics, making it a valuable candidate for various industrial and scientific purposes.

The molecular structure of Cyclopentane, 2-(3-chloropropyl)-1,1-difluoro- consists of a cyclopentane ring substituted with a 3-chloropropyl group and two fluorine atoms at the 1,1 positions. This specific arrangement imparts a high degree of steric hindrance and electronic effects that influence its reactivity and functionality. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are crucial factors in pharmaceutical design.

In recent years, there has been a growing interest in fluorinated cyclopentanes due to their potential as intermediates in the synthesis of bioactive molecules. The substituents on the cyclopentane ring can be strategically modified to achieve desired pharmacological properties. For instance, the chloropropyl group can serve as a versatile handle for further functionalization, allowing chemists to explore diverse chemical space.

One of the most compelling aspects of Cyclopentane, 2-(3-chloropropyl)-1,1-difluoro- is its role in drug discovery and development. Fluorinated compounds are known to improve drug efficacy by enhancing binding affinity to biological targets. The fluorine atoms can modulate the electronic distribution around the molecule, leading to increased metabolic stability and reduced susceptibility to degradation. This property is particularly valuable in the design of long-acting drugs that require prolonged circulation in the bloodstream.

Recent studies have demonstrated the utility of Cyclopentane, 2-(3-chloropropyl)-1,1-difluoro- as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds with potential applications in oncology and anti-inflammatory therapies. The compound's ability to undergo selective modifications has opened up new avenues for creating targeted therapeutics that can interact with specific biological pathways.

The synthesis of Cyclopentane, 2-(3-chloropropyl)-1,1-difluoro- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as cross-coupling reactions and fluoroalkylation have been particularly useful in constructing the desired molecular framework. The optimization of these synthetic routes has been a focus of numerous research efforts aimed at improving scalability and cost-effectiveness.

The applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. Fluorinated cyclopentanes exhibit unique properties that make them suitable for use as additives in polymers and coatings. These additives can enhance material performance by improving thermal stability and chemical resistance. Additionally, the compound's bioactive potential has been explored in crop protection agents, where it serves as an intermediate for synthesizing pesticides with improved efficacy and environmental safety.

In conclusion, Cyclopentane, 2-(3-chloropropyl)-1,1-difluoro- (CAS No. 1935978-50-9) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and functional versatility make it a valuable asset in drug discovery, materials science, and industrial applications. As research continues to uncover new possibilities for this molecule, its role in advancing chemical innovation is poised to grow even further.